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Compound of Interest

Compound Name: Dihexyl ether

Cat. No.: B091206 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the safety and hazard profile of dihexyl
ether (CAS No. 112-58-3). The information is compiled from various Safety Data Sheets (SDS)

and chemical databases to ensure a comprehensive understanding for professionals handling

this substance. All quantitative data is presented in structured tables for clarity and ease of

comparison.

Chemical and Physical Properties
Dihexyl ether is a colorless, stable liquid with a mild odor.[1][2] It is characterized by its low

volatility compared to lower aliphatic ethers and has very slight solubility in water.[1][3]

However, it is miscible with most organic solvents.[1][2]
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Property Value Source(s)

Molecular Formula C₁₂H₂₆O [1][4]

Molecular Weight 186.33 g/mol [1][4]

Appearance Colorless clear liquid [5][6]

Melting Point -43 °C [1][7]

Boiling Point 223-229 °C [1][4][6]

Flash Point 78 °C / 172.4 °F (closed cup) [4][8]

Density 0.793 g/mL at 25 °C [1][4]

Vapor Pressure 0.0461 - 0.148 mmHg at 25 °C [1][6]

Refractive Index 1.4200 - 1.4220 at 20 °C [4][6]

Water Solubility
Very slight / Fully miscible

(conflicting reports)
[1][3][9]

Hazard Identification and GHS Classification
Dihexyl ether is classified as a combustible liquid and poses several health and environmental

hazards. The Globally Harmonized System (GHS) classification is summarized below.
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Hazard Class Category Hazard Statement

Flammable Liquids Category 4 H227: Combustible liquid

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation

Skin Sensitization Sub-category 1B
H317: May cause an allergic

skin reaction

Hazardous to the Aquatic

Environment, Short-Term

(Acute)

Category 1 H400: Very toxic to aquatic life

Hazardous to the Aquatic

Environment, Long-Term

(Chronic)

Category 1 / 2

H410 / H411: Very toxic / Toxic

to aquatic life with long lasting

effects

Hazardous to the aquatic

environment, long-term hazard
-

H413: May cause long lasting

harmful effects to aquatic life

Sources:[4][5][10]

Signal Word: Warning[4][5]

Precautionary Statements:

Prevention: P210 (Keep away from heat/sparks/open flames/hot surfaces. — No smoking),

P261 (Avoid breathing dust/fume/gas/mist/vapours/spray), P264 (Wash skin thoroughly after

handling), P272 (Contaminated work clothing should not be allowed out of the workplace),

P273 (Avoid release to the environment), P280 (Wear protective gloves/protective

clothing/eye protection/face protection).[4][5][10]

Response: P302 + P352 (IF ON SKIN: Wash with plenty of water), P333 + P313 (If skin

irritation or rash occurs: Get medical advice/attention), P362 + P364 (Take off contaminated

clothing and wash it before reuse), P370 + P378 (In case of fire: Use water spray, alcohol-

resistant foam, dry chemical or carbon dioxide for extinction), P391 (Collect spillage).[4][5]

[10]
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Storage: P403 + P235 (Store in a well-ventilated place. Keep cool).[5][8]

Disposal: P501 (Dispose of contents/container to an approved waste disposal plant).[5][8]

Toxicological Summary
Dihexyl ether is considered mildly toxic by ingestion and skin contact.[3] It is an irritant to the

skin and eyes.[3]

Endpoint Species Route Value Source(s)

LD50 Rat Oral
12,600 - 30,900

mg/kg
[5][6][9]

LD50 Rabbit Dermal

4,764 mg/kg

(equivalent to 6

ml/kg)

[5][6]

LDLo Mouse Intravenous 885 mg/kg [6]

Carcinogenicity:

IARC: No component of this product present at levels greater than or equal to 0.1% is

identified as probable, possible or confirmed human carcinogen by IARC.[5][10]

NTP: No ingredient of this product present at levels greater than or equal to 0.1% is

identified as a known or anticipated carcinogen by NTP.[10]

OSHA: No component of this product present at levels greater than or equal to 0.1% is on

OSHA's list of regulated carcinogens.[10]

To the best of current knowledge, the chemical, physical, and toxicological properties have not

been thoroughly and exhaustively investigated.[5][10]

Experimental Protocols
The safety data for dihexyl ether is determined using standardized experimental protocols,

such as those established by the Organisation for Economic Co-operation and Development
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(OECD). Below are outlines of the methodologies for key experiments relevant to the hazards

of dihexyl ether.

Flash Point Determination
The flash point of a combustible liquid like dihexyl ether is typically determined using a closed-

cup method.

Principle: A sample of the substance is introduced into a sealed cup and heated at a

controlled rate.[11] An ignition source is periodically introduced into the vapor space above

the liquid.[12] The flash point is the lowest temperature at which the application of the ignition

source causes the vapors of the sample to ignite momentarily.[12]

Apparatus: A Pensky-Martens or a Small Scale (Setaflash) closed-cup tester is commonly

used.[11]

Procedure:

A specified volume of the sample is placed in the test cup.[11]

The cup is sealed and the sample is heated.

The ignition source is applied at regular temperature intervals.

The temperature at which a flash is observed is recorded as the flash point.

Acute Dermal Irritation/Corrosion (OECD Guideline 404)
This test determines the potential of a substance to cause skin irritation or corrosion.

Principle: The substance is applied to the skin of a test animal (typically an albino rabbit) for

a defined period.[9] The skin is then observed for signs of erythema (redness) and edema

(swelling).[4]

Procedure:

A small area of the animal's fur is clipped 24 hours before the test.[13]
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0.5 mL (for liquids) or 0.5 g (for solids) of the test substance is applied to a small area of

skin (approx. 6 cm²).[8][9]

The treated area is covered with a gauze patch and a semi-occlusive dressing for a 4-hour

exposure period.[4][6]

After exposure, the residual substance is removed.

The skin is examined for erythema and edema at specified intervals (e.g., 1, 24, 48, and

72 hours) and observations continue for up to 14 days to assess the reversibility of any

effects.[9]

Lesions are scored according to a standardized grading system.[4]

Acute Oral Toxicity (Based on OECD Guidelines, e.g.,
420, 423, or 425)
Note: OECD Guideline 401 has been deleted and replaced by alternative methods that reduce

the number of animals used.[14][15]

Principle: The test substance is administered in a single dose by gavage to a group of

experimental animals (usually rats).[16] The animals are observed for a set period for signs

of toxicity and mortality.[16]

Procedure (General):

Animals are fasted prior to dosing.

The substance is administered orally using a stomach tube or cannula. The vehicle is

typically water or corn oil.[10]

A stepwise procedure is often used, starting with a dose expected to produce some signs

of toxicity.[17]

Animals are observed for mortality, body weight changes, and clinical signs of toxicity for

at least 14 days.[10]
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A post-mortem examination (necropsy) is performed on all animals at the end of the study.

[17]

The LD50 (the statistically estimated dose that is expected to be lethal to 50% of the

animals) is then calculated.

Hazard Identification and Response Workflow
The following diagram illustrates the logical workflow for identifying and responding to the

hazards associated with dihexyl ether.
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Dihexyl Ether Hazard Management Workflow

Hazard Identification

Safe Handling & PPE

Accidental Release / Spill Response
Fire Response First Aid Measures

Disposal

Review Safety Data Sheet (SDS)

Identify GHS Hazards:
- Combustible Liquid (H227)

- Skin Irritant (H315)
- Eye Irritant (H319)

- Skin Sensitizer (H317)
- Aquatic Hazard (H400/H410/H411/H413)

Use in a well-ventilated area Keep away from heat and
ignition sources

Wear appropriate PPE:
- Chemical resistant gloves
- Safety goggles/face shield

- Protective clothing

cluster_Spill cluster_Fire cluster_FirstAid

Evacuate personnel Remove ignition sources Contain spillage Absorb with inert material
(e.g., sand, earth)

Collect and place in a
suitable container for disposal

Dispose of contents/container to an
approved waste disposal plant

in accordance with local regulations

Clean affected area

Use appropriate extinguishing media:
- Dry chemical

- CO2
- Alcohol-resistant foam

Use water spray to cool
unopened containers

Wear self-contained
breathing apparatus (SCBA)

Inhalation:
Move to fresh air

Skin Contact:
Wash with soap and water

Eye Contact:
Flush with water

Ingestion:
Do NOT induce vomiting.

Rinse mouth, seek medical attention.

Click to download full resolution via product page

Dihexyl Ether Hazard Management Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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